Cas no 886922-19-6 (2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 886922-19-6
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5477705
• Update Time: 2025-05-18

2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylsulfonylbenzimidazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C20H22N4O3S/c1-28(26,27)20-21-17-9-5-6-10-18(17)24(20)15-19(25)23-13-11-22(12-14-23)16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
• InChI Key： QNJSHLZGDALJIN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CN1C(S(C)(=O)=O)=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 886922-19-6 and Product Name: 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

The compound with the CAS number 886922-19-6 and the product name 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal research. The structural framework of this molecule integrates several key pharmacophoric elements that contribute to its unique properties and potential therapeutic applications.

At the core of this compound's structure lies a benzodiazole moiety, which is well-documented for its role in various pharmacological contexts. Specifically, the 2-methanesulfonyl-substituted benzodiazole component introduces a sulfonamide group, enhancing the molecule's solubility and interaction with biological targets. This modification is particularly noteworthy, as it has been shown to improve the pharmacokinetic profile of related compounds, facilitating their absorption and distribution within the body.

Complementing the benzodiazole core is a 4-phenylpiperazine moiety, which is another critical pharmacophore in this compound. Piperazine derivatives are widely recognized for their versatility in drug design, often serving as key components in central nervous system (CNS) therapeutics. The presence of the phenyl group in this context further modulates the compound's pharmacological properties, influencing its binding affinity and selectivity for specific receptors.

The ethanone linkage connecting these two major structural components plays a pivotal role in determining the overall conformation and reactivity of the molecule. This linear connection allows for optimal spatial orientation of the benzodiazole and piperazine units, which is essential for effective interaction with biological targets. Such structural design principles are fundamental in modern drug discovery, where precise molecular architecture dictates efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one exhibits potential binding interactions with a variety of receptors, including those involved in neurotransmitter signaling. These interactions are thought to underlie its observed pharmacological effects, which range from anxiolytic to potentially antidepressant properties.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial findings suggest that it may modulate neurotransmitter release or receptor function through noncompetitive antagonism or partial agonism. Such mechanisms are highly desirable in drug development, as they often lead to improved tolerability compared to traditional full agonists or antagonists. Furthermore, the dual interaction with multiple receptor systems suggests that this compound may have multifaceted therapeutic benefits.

The synthesis of 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-yl)-1-(4-phenylpiperazin-1-yl)ethan-1-one presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Advances in transition metal catalysis and asymmetric synthesis have enabled more efficient and scalable production processes. These improvements are crucial for transitioning promising candidates into clinical development pipelines.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. The synthesis and purification processes must be rigorously controlled to meet stringent quality standards. Collaborative efforts between synthetic chemists and regulatory experts are necessary to navigate these requirements effectively.

The potential therapeutic applications of 2-(2-methanesulfonyl-1H-1,3-benzodiazol-1-y l)-1-(4 phenyl piperazin 1 y l) ethan 1 one are broad and exciting. Beyond its CNS-related activities, preliminary data suggest that it may also exhibit anti-inflammatory or analgesic effects. These additional properties could make it a versatile candidate for treating conditions such as chronic pain or neuroinflammation.

Ongoing preclinical studies are designed to further validate these hypotheses by evaluating the compound's safety profile and pharmacokinetic parameters in animal models. These studies will provide critical insights into dosing regimens and potential side effects before human trials can commence. The integration of cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-based genetic models will accelerate this process significantly.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research like that conducted on 886922 19 6 related compounds . Experts from chemistry , pharmacology , bioinformatics , and biostatistics must work together to translate laboratory discoveries into tangible therapeutic benefits . Such collaboration fosters innovation while ensuring that research remains focused on addressing unmet medical needs effectively . p > < p > Looking ahead , continued investigation into structurally related compounds promises to yield further insights into their mechanisms of action . By leveraging computational tools alongside traditional experimental approaches , researchers can accelerate discovery pipelines dramatically . This synergy between academia , industry , regulatory agencies , patients advocacy groups will ultimately drive progress toward new treatments benefiting society widely . p > < p > In summary , 886922 19 6 represents an intriguing example where sophisticated molecular design meets rigorous scientific inquiry . Its potential applications span multiple therapeutic areas , making it a compelling focus for future research endeavors . As our understanding deepens both mechanistically & clinically , we anticipate seeing increasingly refined strategies emerge tailored specifically addressing complex human diseases effectively while maintaining high standards safety efficacy across all stages development pipeline successfully . p >